Cas no 2171862-40-9 (4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)but-2-ynoic acid)

• Product Name: 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)but-2-ynoic acid
• CAS No: 2171862-40-9
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6368967
• PubChem ID: 165561896
• Update Time: 2025-10-08

4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)but-2-ynoic acid
• 4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)but-2-ynoic acid
• EN300-1570086
• 2171862-40-9

• Inchi： 1S/C27H28N2O5/c30-25(28-13-5-10-26(31)32)15-18-11-12-19(14-18)16-29-27(33)34-17-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,18-19,24H,11-17H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： ZSQOCTPFQJYXNS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC1CCC(CC(NCC#CC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)but-2-ynoic acid

Research Briefing on 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)but-2-ynoic acid (CAS: 2171862-40-9)

In recent years, the compound 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)but-2-ynoic acid (CAS: 2171862-40-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of targeted therapies and chemical probes. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the but-2-ynoic acid moiety suggests its utility in peptide synthesis and bioorthogonal chemistry, respectively.

Recent studies have focused on the synthesis and functional characterization of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)but-2-ynoic acid, highlighting its improved yield and purity compared to previous methods. The study emphasized the compound's stability under physiological conditions, making it a promising candidate for in vivo applications. Additionally, the researchers demonstrated its compatibility with solid-phase peptide synthesis (SPPS), enabling the incorporation of this building block into complex peptide architectures.

Another significant advancement was reported in a 2024 study published in ACS Chemical Biology, which explored the use of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)but-2-ynoic acid as a versatile linker for bioconjugation. The researchers utilized the alkyne functionality of the but-2-ynoic acid moiety to perform copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the attachment of various payloads, such as fluorescent dyes and cytotoxic agents, to biomolecules. This approach was successfully applied to the development of antibody-drug conjugates (ADCs) with enhanced therapeutic efficacy.

Further investigations have explored the pharmacological properties of derivatives of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)but-2-ynoic acid. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the design and evaluation of small-molecule inhibitors targeting a specific enzyme involved in cancer progression. The incorporation of this compound into the inhibitor scaffold improved binding affinity and selectivity, as demonstrated by in vitro and in silico analyses. These findings underscore the potential of 2171862-40-9 as a valuable building block in medicinal chemistry.

In conclusion, 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)but-2-ynoic acid (CAS: 2171862-40-9) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span from peptide synthesis and bioconjugation to the development of targeted therapies. Ongoing research continues to uncover new opportunities for this molecule, positioning it as a key player in the advancement of biomedical sciences. Future studies should focus on optimizing its synthetic accessibility and exploring its potential in emerging therapeutic areas, such as targeted protein degradation and PROTAC development.